Cas no 27104-73-0 (Methyl isoquinoline-3-carboxylate)
Methyl isoquinoline-3-carboxylate is a versatile heterocyclic compound with a molecular formula of C11H9NO2. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The ester functional group enhances its reactivity, facilitating further derivatization, while the isoquinoline core contributes to its utility in medicinal chemistry. This compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations, including nucleophilic substitutions and cross-coupling reactions. Its well-defined structure and purity make it suitable for research and industrial applications requiring precise molecular scaffolds. Proper handling and storage are recommended to maintain its integrity.
27104-73-0 structure
Product Name:Methyl isoquinoline-3-carboxylate
CAS No:27104-73-0
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD00075138
CID:53075
PubChem ID:24860553
Update Time:2025-05-28
Methyl isoquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl isoquinoline-3-carboxylate
- 3-Isoquinolinecarboxylic acid, methyl ester
- Methyl 3-isoquinolinecarboxylate
- 3-carbomethoxy-isochinoline
- 3-methoxycarbonylisoquinoline
- isoquinoline-3-carboxylic acid methyl ester
- isoquinoline-3-methylcarboxylate
- PubChem16888
- Maybridge1_001945
- KSC497K1B
- HMS547A09
- ZBCGBIZQNMVMPC-UHFFFAOYSA-N
- methyl isoquinoline-3-carbo-xylate
- BCP05782
- SBB053994
- STL560143
- RW2951
- BBL037033
- VQ10412
- TRA0077983
- Methyl 3-isoquinolinec
- CHEBI:183729
- SDCCGMLS-0065873.P001
- A5289
- CS-W016858
- FT-0628748
- PD185896
- MFCD00075138
- SCHEMBL214090
- SY018429
- Bis(2-Pyrrolidinoethyl)ether
- DTXSID10352385
- J-200107
- SR-01000640142-1
- 27104-73-0
- EQT2546QNR
- UNII-EQT2546QNR
- PS-4179
- CHEMBL416152
- CHEMBL-416152
- 3-Isoquinolinecarboxylic acid methyl ester
- CCG-50796
- AKOS015851535
- METHYL-3-ISOQUINOLINECARBOXYLATE
- Methyl 3-isoquinolinecarboxylate, 98%
- AC-7697
- AM20051023
- DB-000598
-
- MDL： MFCD00075138
- Inchi： 1S/C11H9NO2/c1-14-11(13)10-6-8-4-2-3-5-9(8)7-12-10/h2-7H,1H3
- InChI Key： ZBCGBIZQNMVMPC-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C2C=CC=CC2=CN=1)=O
- BRN： 473630
Computed Properties
- Exact Mass: 187.06300
- Monoisotopic Mass: 187.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 39.2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.1963 (rough estimate)
- Melting Point: 86-88 °C (lit.)
- Boiling Point: 344.6°C at 760 mmHg
- Flash Point: 162.2 °C
- Refractive Index: 1.4900 (estimate)
- PSA: 39.19000
- LogP: 2.02140
- Solubility: Not determined
Methyl isoquinoline-3-carboxylate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
Methyl isoquinoline-3-carboxylate Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl isoquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A284741-250mg |
Methyl isoquinoline-3-carboxylate |
27104-73-0 | 98% | 250mg |
$11.0 | 2025-02-25 | |
| Ambeed | A284741-1g |
Methyl isoquinoline-3-carboxylate |
27104-73-0 | 98% | 1g |
$15.0 | 2025-02-25 | |
| Ambeed | A284741-5g |
Methyl isoquinoline-3-carboxylate |
27104-73-0 | 98% | 5g |
$53.0 | 2025-02-25 | |
| Ambeed | A284741-10g |
Methyl isoquinoline-3-carboxylate |
27104-73-0 | 98% | 10g |
$96.0 | 2025-02-25 | |
| Ambeed | A284741-25g |
Methyl isoquinoline-3-carboxylate |
27104-73-0 | 98% | 25g |
$225.0 | 2025-02-25 | |
| Chemenu | CM100751-5g |
methyl isoquinoline-3-carboxylate |
27104-73-0 | 97% | 5g |
$122 | 2021-08-06 | |
| Chemenu | CM100751-10g |
methyl isoquinoline-3-carboxylate |
27104-73-0 | 97% | 10g |
$204 | 2021-08-06 | |
| Fluorochem | 067046-250mg |
Methyl Isoquinoline-3-carboxylate |
27104-73-0 | 97% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 067046-1g |
Methyl Isoquinoline-3-carboxylate |
27104-73-0 | 97% | 1g |
￡23.00 | 2022-03-01 | |
| Fluorochem | 067046-5g |
Methyl Isoquinoline-3-carboxylate |
27104-73-0 | 97% | 5g |
￡86.00 | 2022-03-01 |
Methyl isoquinoline-3-carboxylate Related Literature
-
Qian Yao,Xin Zhou,Xiuli Zhang,Cong Wang,Peng Wang,Ming Li Org. Biomol. Chem. 2017 15 957
-
Yulong Xu,Hao Chen,Wei Li,Qiong Xie,Linqian Yu,Liming Shao Org. Biomol. Chem. 2018 16 4996
-
Hui Zhou,Xin Zhao Deng,Ai Hua Zhang,Ren Xiang Tan Org. Biomol. Chem. 2016 14 10407
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4. Vinyl azides in heterocyclic synthesis. Part 6. Synthesis of isoquinolines by intramolecular aza-Wittig reactionDeirdre M. B. Hickey,A. Roderick MacKenzie,Christopher J. Moody,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1987 921
-
5. Synthesis of 6-hydroxy-1,4-dimethylisoquinoline and of ethyl 7-hydroxy-6-methoxy-1-methylisoquinoline-3-carboxylateSilvio J. Martinet,Lesley Larsen,Jonathan D. Street,John A. Joule J. Chem. Soc. Perkin Trans. 1 1988 1705
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